3-methyl-N-{4-[3-(3-pyridinyl)acryloyl]phenyl}benzamide

• IUPAC Name: 3-methyl-N-[4-[(E)-3-pyridin-3-ylprop-2-enoyl]phenyl]benzamide
• InChI: InChI=1S/C22H18N2O2/c1-16-4-2-6-19(14-16)22(26)24-20-10-8-18(9-11-20)21(25)12-7-17-5-3-13-23-15-17/h2-15H,1H3,(H,24,26)/b12-7+
• InChI Key: NCBNDSKEBCKKKW-KPKJPENVSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)C=CC3=CN=CC=C3
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)/C=C/C3=CN=CC=C3
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol

Description

This compound is a type of aromatic anilide. Aromatic anilides are compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group. They have the general structure RNC(=O)R’, where R= benzene, and R = aryl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-Methylpyridine is produced industrially by the reaction of acrolein with ammonia. These ingredients are combined as gases which flow over an oxide-based heterogeneous catalyst. The reaction is multistep, culminating in cyclisation.

Molecular Structure Analysis

The molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms to form infinite chains. This polytopic molecule has been structurally characterized only in the form of its piperazin-1-ium salt.

Mechanism of Action

This compound is a kinase inhibitor used in the treatment of certain types of cancer, including non-small cell lung cancer and pancreatic cancer. It works by inhibiting specific enzymes involved in cell growth and proliferation, ultimately leading to tumor regression.

Future Directions

The future directions for this compound could involve further exploration of its potential therapeutic uses, particularly in the treatment of various types of cancer. Additionally, more research could be conducted to fully understand its physical and chemical properties, as well as its safety profile.